PF-06260933 HCl
PF-06260933 HCl
PF-06260933 dihydrochloride is a MAP4K4 (HGK) inhibitor (IC50 = 140 nM). It also inhibits MINK and TNIK (IC50 values are 8 and 13 nM, respectively). PF-06260933 dihydrochloride has been shown to improves fasting hyperglycemia in mice. (
Brand Name:
Vulcanchem
CAS No.:
1883548-86-4
VCID:
VC0005720
InChI:
InChI=1S/C16H13ClN4.2ClH/c17-13-4-1-10(2-5-13)14-7-12(9-21-16(14)19)11-3-6-15(18)20-8-11;;/h1-9H,(H2,18,20)(H2,19,21);2*1H
SMILES:
C1=CC(=CC=C1C2=C(N=CC(=C2)C3=CN=C(C=C3)N)N)Cl.Cl.Cl
Molecular Formula:
C16H15Cl3N4
Molecular Weight:
369.67
PF-06260933 HCl
CAS No.: 1883548-86-4
Inhibitors
VCID: VC0005720
Molecular Formula: C16H15Cl3N4
Molecular Weight: 369.67
| CAS No. | 1883548-86-4 |
|---|---|
| Product Name | PF-06260933 HCl |
| Molecular Formula | C16H15Cl3N4 |
| Molecular Weight | 369.67 |
| IUPAC Name | 5-(6-aminopyridin-3-yl)-3-(4-chlorophenyl)pyridin-2-amine;dihydrochloride |
| Standard InChI | InChI=1S/C16H13ClN4.2ClH/c17-13-4-1-10(2-5-13)14-7-12(9-21-16(14)19)11-3-6-15(18)20-8-11;;/h1-9H,(H2,18,20)(H2,19,21);2*1H |
| Standard InChIKey | VRQXEOPUAQLBQI-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C2=C(N=CC(=C2)C3=CN=C(C=C3)N)N)Cl.Cl.Cl |
| Appearance | Solid powder |
| Description | PF-06260933 dihydrochloride is a MAP4K4 (HGK) inhibitor (IC50 = 140 nM). It also inhibits MINK and TNIK (IC50 values are 8 and 13 nM, respectively). PF-06260933 dihydrochloride has been shown to improves fasting hyperglycemia in mice. ( |
| Synonyms | PF-06260933 dihydrochloride; PF06260933 dihydrochloride; PF 06260933 dihydrochloride.;5-(4-Chlorophenyl)-[3,3/'-bipyridine]-6,6/'-diamine dihydrochloride |
| PubChem Compound | 118701007 |
| Last Modified | Dec 03 2021 |
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